(S)-1-(2,2-Difluorobenzo[D][1,3]dioxol-4-YL)-2-methylpropan-1-amine

• Molecular Formula: C11H13F2NO2
• Molecular Weight: 229.22 g/mol
• SMILES: CC(C)C(C1=C2C(=CC=C1)OC(O2)(F)F)N
• InChI: InChI=1S/C11H13F2NO2/c1-6(2)9(14)7-4-3-5-8-10(7)16-11(12,13)15-8/h3-6,9H,14H2,1-2H3/t9-/m0/s1
• InChIKey: NXVBOPTWBBEUTG-VIFPVBQESA-N

(S)-1-(2,2-Difluorobenzo[D][1,3]dioxol-4-YL)-2-methylpropan-1-amine – Chiral Amine for CNS & Inflammatory Drug Discovery

(S)-1-(2,2-Difluorobenzo[D][1,3]dioxol-4-YL)-2-methylpropan-1-amine (CAS 1213579-51-1) is a chiral primary amine characterized by a 2,2-difluoro-1,3-benzodioxole core fused at the 4-position with an (S)-configured 2-methylpropan-1-amine side chain . The compound possesses a molecular formula of C₁₁H₁₃F₂NO₂, a molecular weight of 229.22 g/mol, a computed LogP of 3.42, a topological polar surface area (TPSA) of 44.5 Ų, one hydrogen bond donor, five hydrogen bond acceptors, and two rotatable bonds [1]. The 2,2-difluorobenzodioxole scaffold is recognized as a privileged pharmacophore in medicinal chemistry, present in FDA-approved CFTR modulators (ivacaftor, lumacaftor) and in advanced STING inhibitor programs, where the difluoromethylenedioxy bioisostere confers enhanced metabolic stability relative to non-fluorinated methylenedioxy analogs [2][3].

Workflow

CNS drug discovery: GPCR, ion channel, STING inhibitor lead optimization

Selection

(S)-configured chiral amine with difluorobenzodioxole privileged pharmacophore

Use Context

Stereochemical-control study fit; chiral reference-standard workflow for SAR

• [1] Kuujia. CAS 1213579-51-1: (1S)-1-(2,2-Difluoro-1,3-benzodioxol-4-yl)-2-methylpropan-1-amine. Computed Properties. Retrieved from https://www.kuujia.com/cas-1213579-51-1.html View Source
• [2] Wikipedia. DFMDA (Difluoromethylenedioxyamphetamine). Describes the difluoromethylenedioxy bioisostere as conferring increased metabolic stability and reduced neurotoxicity relative to non-fluorinated methylenedioxy analogs. Retrieved from https://en.m.wikipedia.org/wiki/DFMDA View Source
• [3] MedChemExpress. Discovery of Potent STING Inhibitors Bearing a Difluorobenzodioxol Structural Motif as Potent Anti-Inflammatory Agents. Compound 66, bearing a difluorobenzodioxol moiety, exhibited IC50 values of 116 nM (h-STING) and 96.3 nM (m-STING). View Source

Why Generic Substitution Fails: Stereochemical and Electronic Determinants

In-class compounds bearing the 2,2-difluorobenzodioxole scaffold cannot be interchanged without consequences for molecular recognition and downstream biological readout. Three structural variables—enantiomeric configuration, regioisomeric substitution position (4- vs. 5-), and alkyl side-chain branching—independently modulate LipE, TPSA, and steric accessibility to the primary amine, each of which governs target engagement [1]. The (S)-enantiomer (CAS 1213579-51-1) establishes a specific spatial orientation of the isopropyl group and amine relative to the benzodioxole plane that differs from its (R)-antipode; in chiral biological environments such as GPCR binding pockets or enzyme active sites, this can translate to divergent potency, selectivity, and metabolic fate . Additionally, the 4-substituted regioisomer positions the amine closer to the dioxole ring oxygen than the 5-substituted variant (CAS 1212982-86-9), altering local electron density and hydrogen-bonding geometry . Procurement of a structurally similar but stereochemically or regiochemically distinct analog therefore risks invalidating SAR continuity and compromising lead optimization campaigns.

Target

(S)-enantiomer, 4-substituted, isopropyl amine

If Substituted

(R)-enantiomer or 5-substituted regioisomer may alter GPCR binding pose and amine trajectory, shifting SAR continuity

Target

2,2-difluorobenzodioxole scaffold

If Substituted

Non-fluorinated methylenedioxy analog may undergo CYP450-mediated ring scission, changing metabolite profile

Target

Isopropyl side chain (LogP 3.42)

If Substituted

Ethyl or dimethyl analog may shift lipophilicity and amine accessibility, requiring re-validation of CNS penetration profile

• [1] Kuujia. CAS 1213579-51-1: (1S)-1-(2,2-Difluoro-1,3-benzodioxol-4-yl)-2-methylpropan-1-amine. Computed Properties including XLogP3 (2.7), TPSA (44.5 Ų), hydrogen bond donor/acceptor counts, and rotatable bonds. Retrieved from https://www.kuujia.com/cas-1213579-51-1.html View Source

Quantitative Differentiation vs. Closest Analogs

Enantiomeric Purity: (S)- vs. (R)-Enantiomer from Commercial Sources

The (S)-enantiomer (CAS 1213579-51-1) is commercially available at 98% purity from Leyan (Shanghai Hao Hong) , whereas the (R)-enantiomer hydrochloride salt is offered at 95% purity from AChemBlock . This 3-percentage-point purity differential corresponds to a 2.5-fold difference in total impurity burden (2% vs. 5%). In chiral amine building blocks destined for diastereoselective coupling reactions, higher enantiomeric purity reduces the risk of generating diastereomeric byproducts that can complicate downstream purification and bias biological assay interpretation.

Enantiomeric purity

Reported

Target (S): 98% purity; (R)-enantiomer HCl: 95% purity. Impurity burden 2.5× higher in (R) product.

Supports stereochemical-control workflow

Supplier specification; diastereomeric byproduct risk lower with higher enantiomeric purity

Evidence Dimension	Chemical purity (Achiral + enantiomeric purity by supplier specification)
Target Compound Data	98% purity ((S)-enantiomer, free base, CAS 1213579-51-1, Leyan product 1761567, ¥10,069/1g)
Comparator Or Baseline	95% purity ((R)-enantiomer, hydrochloride salt, AChemBlock AD254319, $795/1g)
Quantified Difference	3 percentage points (absolute); impurity burden 2.5× higher in (R)-enantiomer product
Conditions	Commercial supplier specification; purity determined by supplier QC (HPLC, NMR)

Why This Matters

Higher enantiomeric purity minimizes diastereomeric byproduct formation in stereospecific coupling reactions, directly improving yield and reducing purification burden in medicinal chemistry campaigns.

Lipophilicity Tuning for CNS Penetration: Isopropyl vs. Ethyl Analog

The isopropyl substituent on the target compound (S)-1-(2,2-difluorobenzo[d][1,3]dioxol-4-yl)-2-methylpropan-1-amine contributes to a computed LogP of 3.42 . By comparison, the des-methyl (ethyl) analog, (1R)-1-(2,2-difluoro-1,3-benzodioxol-4-yl)-1-propanamine (CAS 1212890-59-9), has a computed LogP of 3.07 . The ΔLogP of +0.35 represents a 2.2-fold increase in predicted octanol/water partition coefficient, which places the target compound closer to the optimal CNS drug-like LogP range (approximately 2–4) while maintaining a TPSA of 44.5 Ų and only 2 rotatable bonds, both favorable for blood-brain barrier permeation [1].

Lipophilicity (CNS)

Cross-study comparable

ΔLogP +0.35 vs. ethyl analog (3.42 vs. 3.07). 2.2× increase in computed partition coefficient.

Supports CNS penetration assay context

Computed LogP; experimental blood-brain barrier data not publicly available

Evidence Dimension	Computed LogP (octanol/water partition coefficient)
Target Compound Data	LogP = 3.42 ((S)-1-(2,2-difluorobenzo[d][1,3]dioxol-4-yl)-2-methylpropan-1-amine, CAS 1213579-51-1)
Comparator Or Baseline	LogP = 3.07 ((1R)-1-(2,2-difluoro-1,3-benzodioxol-4-yl)-1-propanamine, CAS 1212890-59-9, ethyl analog)
Quantified Difference	ΔLogP = +0.35 (2.2× increase in computed partition coefficient)
Conditions	Computed LogP from Chemsrc database using standard prediction algorithms

Why This Matters

The incremental lipophilicity of the isopropyl analog better positions it for CNS drug discovery programs where blood-brain barrier penetration is required, providing a differentiated starting point for lead optimization.

• [1] Kuujia. CAS 1213579-51-1: Computed Properties including XLogP3 (2.7), TPSA (44.5 Ų), rotatable bonds (2), H-bond donors (1), H-bond acceptors (5). Retrieved from https://www.kuujia.com/cas-1213579-51-1.html View Source

Regioisomeric Differentiation: 4- vs. 5-Substituted Benzodioxole

The target compound is substituted at the 4-position of the 2,2-difluorobenzo[d][1,3]dioxole ring . A regioisomeric analog, (S)-1-(2,2-difluorobenzo[d][1,3]dioxol-5-yl)-2-methylpropan-1-amine (CAS 1212982-86-9), is substituted at the 5-position . In the 4-substituted isomer, the amine-bearing carbon is ortho to the dioxole oxygen (O1), placing the amine in closer proximity to the electron-withdrawing dioxole ring system. This proximity influences the pKa of the primary amine and its nucleophilicity in coupling reactions (e.g., amide bond formation, reductive amination). The 5-substituted isomer positions the amine para to O1, resulting in a different electronic environment and distinct spatial trajectory of the amine vector, which can alter binding poses when the amine is elaborated into larger ligands. Both isomers share the molecular formula C₁₁H₁₃F₂NO₂ and molecular weight 229.22 g/mol, making regioisomeric purity critical for SAR integrity .

Regioisomeric difference

Class-level

4-substituted: amine ortho to dioxole O1. 5-substituted: amine para to O1. No direct pKa data available.

Regiochemical context for amine elaboration

Structural inference; experimental pKa comparison needed for quantitative SAR

Evidence Dimension	Regiochemical substitution position and predicted amine electronic environment
Target Compound Data	4-substituted: amine ortho to dioxole O1; amine vector oriented closer to the benzodioxole ring plane
Comparator Or Baseline	5-substituted: amine para to dioxole O1; different spatial amine trajectory (CAS 1212982-86-9)
Quantified Difference	Qualitative electronic and steric difference; no direct pKa or nucleophilicity data available for head-to-head comparison
Conditions	Structural inference based on 2D chemical structure; experimental pKa comparison not available in public literature

Why This Matters

The 4-substituted regioisomer provides a structurally distinct vector for amine elaboration compared to the 5-substituted analog, enabling access to different chemical space in fragment-based or scaffold-hopping medicinal chemistry programs.

Metabolic Stability of the 2,2-Difluorobenzodioxole Scaffold

The 2,2-difluoro substitution on the benzodioxole ring is not merely a decorative modification but a deliberate bioisosteric replacement that confers metabolic stability advantages. The difluoromethylenedioxy group was developed by Trachsel and coworkers as a bioisostere of the methylenedioxy moiety, specifically to block cytochrome P450-mediated ring scission that generates neurotoxic catecholamine metabolites (e.g., alpha-methyldopamine) from non-fluorinated methylenedioxy compounds such as MDA and MDMA [1]. In the STING inhibitor series, compounds bearing the difluorobenzodioxol structural motif achieved nanomolar potency (Compound 66: IC50 = 116 nM for human STING, 96.3 nM for mouse STING), demonstrating that the fluorinated scaffold supports high-affinity target engagement [2]. Furthermore, the 2,2-difluorobenzodioxole substructure appears in RORγ inverse agonists with Ki < 100 nM in cell-free competition assays, indicating broad target-class compatibility [3]. While direct metabolic stability data for the specific compound (S)-1-(2,2-difluorobenzo[d][1,3]dioxol-4-yl)-2-methylpropan-1-amine are not publicly available, the class-level evidence supports the premise that the difluorobenzodioxole scaffold, when incorporated into lead molecules, contributes to reduced oxidative metabolism relative to non-fluorinated benzodioxoles.

Scaffold metabolic stability

Class-level inference

Difluorobenzodioxole bioisostere blocks CYP-mediated ring scission vs. non-fluorinated methylenedioxy. STING inhibitor IC50 116 nM (h), 96.3 nM (m).

Supports metabolic stability research context

Compound-specific metabolic data not available; class-level evidence from DiFMDA and STING series

Evidence Dimension	Metabolic stability conferred by 2,2-difluorobenzodioxole scaffold vs. non-fluorinated methylenedioxy scaffold
Target Compound Data	Contains the 2,2-difluorobenzodioxole scaffold; direct compound-specific metabolic stability data not publicly reported
Comparator Or Baseline	Non-fluorinated methylenedioxy analogs (e.g., MDA, MDMA) undergo CYP450-mediated ring scission to neurotoxic alpha-methyldopamine; DiFMDA (difluoro analog) was specifically designed to block this metabolic pathway [1]
Quantified Difference	Qualitative class-level evidence; STING inhibitor Compound 66 with difluorobenzodioxol motif: IC50 = 116 nM (h-STING), 96.3 nM (m-STING); RORγ ligands with difluorobenzodioxol moiety: Ki < 100 nM
Conditions	Class-level evidence from published medicinal chemistry literature (DiFMDA development, STING inhibitor SAR, RORγ binding assays)

Why This Matters

The 2,2-difluorobenzodioxole scaffold is a validated privileged pharmacophore with documented metabolic stability advantages; incorporating it as a building block into lead series may reduce the risk of oxidative metabolite formation, a key consideration for procurement decisions in drug discovery.

• [1] Trachsel, D. et al. Development of difluoromethylenedioxyamphetamine (DiFMDA) as a non-neurotoxic entactogen via difluoromethylenedioxy bioisosteric replacement of methylenedioxy. Cited in Wikipedia: DFMDA. Retrieved from https://en.m.wikipedia.org/wiki/DFMDA View Source
• [2] MedChemExpress. Discovery of Potent STING Inhibitors Bearing a Difluorobenzodioxol Structural Motif as Potent Anti-Inflammatory Agents. Compound 66: IC50 = 116 nM (h-STING), 96.3 nM (m-STING). View Source
• [3] BindingDB. Multiple entries for 2,2-difluorobenzo[d][1,3]dioxol-4-yl-containing RORγ ligands with Ki < 100 nM (e.g., BDBM472192, BDBM472218, BDBM472246). Retrieved from https://bindingdb.org View Source

CNS Drug-Likeness Physicochemical Profile

The target compound exhibits a computed TPSA of 44.5 Ų, only 2 rotatable bonds, 1 hydrogen bond donor, and an XLogP3 of 2.7 [1]. These values align well with established CNS drug-likeness guidelines: TPSA < 60–70 Ų, rotatable bonds ≤ 3, HBD ≤ 3, and LogP between 2 and 4 [2]. By comparison, the dimethyl analog (S)-1-(2,2-difluorobenzo[d][1,3]dioxol-4-yl)-2,2-dimethylpropan-1-amine (CAS 1388727-90-9, C₁₂H₁₅F₂NO₂, MW 243.25) adds one additional carbon and two hydrogen atoms, increasing molecular weight by 14 Da and steric bulk at the alpha-carbon, which may reduce amine accessibility for coupling reactions and alter the ligand efficiency metric (LE = 1.4 ΔG/p heavy atom for a hypothetical 10 nM ligand) . The target compound's compact structure with an unsubstituted alpha-carbon preserves amine reactivity while maintaining favorable CNS physicochemical space.

CNS drug-likeness

Cross-study comparable

TPSA 44.5 Ų, 2 rotatable bonds, HBD 1, XLogP3 2.7. 14 Da lighter than gem-dimethyl analog.

CNS drug-like property profile review

Computed properties; aligns with published CNS drug-likeness guidelines

Evidence Dimension	Physicochemical drug-likeness parameters (TPSA, rotatable bonds, HBD, XLogP3, MW)
Target Compound Data	TPSA 44.5 Ų; Rotatable bonds 2; HBD 1; HBA 5; XLogP3 2.7; MW 229.22 (CAS 1213579-51-1)
Comparator Or Baseline	Dimethyl analog: MW 243.25, C₁₂H₁₅F₂NO₂ (CAS 1388727-90-9); CNS drug-likeness guidelines: TPSA < 60–70 Ų, rotatable bonds ≤ 3, HBD ≤ 3
Quantified Difference	Target compound: 14 Da lighter than dimethyl analog; unsubstituted alpha-carbon preserves amine accessibility vs. gem-dimethyl steric hindrance; all parameters within CNS drug-like space
Conditions	Computed properties from Kuujia database; CNS drug-likeness criteria from published medicinal chemistry guidelines (e.g., Pajouhesh & Lenz, 2005)

Why This Matters

The compound's compact physicochemical profile, with low TPSA, minimal rotatable bonds, and balanced lipophilicity, makes it an attractive chiral amine building block for CNS-targeted lead series where blood-brain barrier penetration is desired, offering a differentiated starting point vs. bulkier dimethyl or extended alkyl analogs.

• [1] Kuujia. CAS 1213579-51-1: Computed Properties including XLogP3 (2.7), TPSA (44.5 Ų), HBD (1), HBA (5), Rotatable Bonds (2). Retrieved from https://www.kuujia.com/cas-1213579-51-1.html View Source
• [2] Pajouhesh, H. & Lenz, G.R. (2005). Medicinal Chemical Properties of Successful Central Nervous System Drugs. NeuroRx, 2(4), 541–553. CNS drug-likeness guidelines: TPSA < 60–70 Ų, HBD ≤ 3, LogP 2–4. View Source

Optimal Research & Industrial Applications

CNS Drug Discovery: Chiral Amine for GPCR & Ion Channel Lead Optimization

With a TPSA of 44.5 Ų, XLogP3 of 2.7, and only 2 rotatable bonds, this compound resides firmly within CNS drug-like chemical space [1]. Medicinal chemistry teams pursuing orexin receptor antagonists, Cannabinoid CB1 receptor modulators, or A2A receptor antagonists—all target classes where 2,2-difluorobenzodioxole-containing ligands have demonstrated target engagement—can deploy this (S)-configured isopropyl amine as a privileged fragment for library synthesis or lead optimization [2][3]. The chiral center at the benzylic position, combined with the electron-withdrawing difluorodioxole ring, enables stereospecific elaboration into diverse chemotypes via amide coupling, reductive amination, or sulfonamide formation.

STING Inhibitor & Anti-Inflammatory Agent Development

The difluorobenzodioxol structural motif has been validated in potent STING inhibitors, with lead compounds achieving IC50 values of 116 nM (human STING) and 96.3 nM (mouse STING) [1]. The target compound provides a chiral amine handle at the 4-position of the benzodioxole ring, enabling direct conjugation to carboxylic acid, sulfonyl chloride, or isocyanate-bearing fragments to generate focused libraries for STING antagonist screening. The (S)-stereochemistry offers an additional dimension of structural diversity that can modulate binding poses within the STING cyclic dinucleotide binding pocket.

CFTR Modulator Intermediate Synthesis

The 2,2-difluorobenzo[d][1,3]dioxole core is the signature pharmacophore of the FDA-approved CFTR modulators ivacaftor (VX-770) and lumacaftor (VX-809), as well as the next-generation corrector VX-661 [1]. The target compound, bearing a primary amine at the 4-position with (S)-stereochemistry, serves as a versatile intermediate for constructing novel CFTR modulator analogs through amide or urea bond formation with elaborated carboxylic acid partners. Its 98% commercial purity ensures that stereochemical integrity is maintained throughout multi-step synthetic sequences, reducing the risk of diastereomeric impurity carryover [2].

RORγ Inverse Agonist Lead Discovery

Multiple compounds incorporating the 2,2-difluorobenzo[d][1,3]dioxol-4-yl substructure have demonstrated binding to the RORγ nuclear receptor with Ki < 100 nM in cell-free competition assays [1]. The target compound's primary amine can be directly elaborated via N-alkylation or N-acylation to access diverse RORγ ligand chemotypes. Its computed LogP of 3.42 and low TPSA support membrane permeability, a prerequisite for engaging the intracellular RORγ ligand-binding domain, making it a strategic procurement choice for teams pursuing autoimmune and inflammatory disease targets.

Application

Selection Property

Validation Focus

CNS GPCR / ion channel lead optimization

CNS drug-like physicochemical profile

Blood-brain barrier penetration assay context

STING inhibitor screening

Difluorobenzodioxole privileged pharmacophore

STING binding assay and anti-inflammatory endpoint review

CFTR modulator intermediate synthesis

(S)-configured primary amine handle

Stereochemical integrity through multi-step synthesis

RORγ inverse agonist lead discovery

Intracellular target membrane permeability

RORγ binding assay and cell-free competition endpoint review

• [1] Kuujia. CAS 1213579-51-1: Computed Properties including XLogP3 (2.7), TPSA (44.5 Ų), Rotatable Bonds (2). Retrieved from https://www.kuujia.com/cas-1213579-51-1.html View Source
• [2] Rottapharm Biotech S.r.l. Patent US09062033B2 / JP6082024B2. Chemical compounds as dual antagonists of Orexin 1 and Orexin 2 receptors, incorporating 2,2-difluoro-benzo[d][1,3]dioxol-4-yl moiety. Retrieved from https://www.sumobrain.com/patents/jp/Chemicals-compound/JP6082024B2.html View Source
• [3] BindingDB. Multiple entries for 2,2-difluorobenzo[d][1,3]dioxol-4-yl-containing RORγ ligands with Ki < 100 nM (BDBM472192, BDBM472218, BDBM472246); orexin receptor ligands (BDBM50447777). Retrieved from https://bindingdb.org View Source